Cas no 2137057-01-1 ((2R)-2-(methylamino)-3-(naphthalen-1-yl)propanoic acid)

• Product Name: (2R)-2-(methylamino)-3-(naphthalen-1-yl)propanoic acid
• CAS No: 2137057-01-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6182739
• PubChem ID: 69339499
• Update Time: 2025-05-22

(2R)-2-(methylamino)-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(methylamino)-3-(naphthalen-1-yl)propanoic acid
• EN300-1132079
• SCHEMBL5170045
• 2137057-01-1

• Inchi： 1S/C14H15NO2/c1-15-13(14(16)17)9-11-7-4-6-10-5-2-3-8-12(10)11/h2-8,13,15H,9H2,1H3,(H,16,17)/t13-/m1/s1
• InChI Key： BNIHASXPOKDHFH-CYBMUJFWSA-N
• SMILES： OC([C@@H](CC1C=CC=C2C=CC=CC=12)NC)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-2-(methylamino)-3-(naphthalen-1-yl)propanoic acid

(2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid: A Comprehensive Overview

(2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid, also known by its CAS registry number CAS No. 2137057-01-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylamino group at the 2-position of a propanoic acid backbone with a naphthalene moiety attached at the 3-position. The stereochemistry at the 2-position, designated as (R), plays a crucial role in determining its biological activity and chemical properties.

The synthesis of (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid involves a multi-step process that typically begins with the preparation of the naphthyl-substituted propanoic acid precursor. This is followed by the introduction of the methylamino group through amination reactions, often utilizing reagents such as methylamine or its derivatives. The stereochemistry at the chiral center is controlled during the synthesis to ensure the desired (R) configuration, which is critical for its biological activity.

Recent studies have highlighted the potential of (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid as a lead compound in drug discovery. Its structure suggests potential interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in oncology and inflammatory diseases.

In addition to its pharmacological applications, (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid has been investigated for its role in chemical biology and materials science. Its naphthyl group imparts aromaticity and planarity to the molecule, which can be advantageous in applications such as nonlinear optics and organic electronics. Recent advancements in crystal engineering have demonstrated that this compound can form ordered assemblies with desirable electronic properties.

The stereochemistry of (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid also influences its solubility and bioavailability, which are critical factors in drug delivery systems. Studies have shown that the (R) configuration enhances aqueous solubility compared to its (S) counterpart, facilitating its potential use in oral or parenteral formulations.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid with various protein targets. These studies have revealed key interactions such as hydrogen bonding, π–π stacking, and van der Waals forces that contribute to its biological activity. Such computational approaches are invaluable for guiding further optimization of this compound into more potent and selective drug candidates.

In conclusion, (2R)-2-(Methylamino)-3-(Naphthalen-1-yl)Propanoic Acid represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, stereochemistry, and biological activity make it a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both basic science and applied technologies.